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Compound of Interest

Compound Name: 1-Bromo-3-methyl-2-butanone

Cat. No.: B140032 Get Quote

Essential Safety and Handling Guide for 1-
Bromo-3-methyl-2-butanone
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 1-
Bromo-3-methyl-2-butanone (CAS No. 19967-55-6). Adherence to these procedures is

essential for ensuring laboratory safety and minimizing risk.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. All personnel handling 1-Bromo-3-methyl-2-butanone must use

the following PPE.

Data Presentation: Recommended PPE for Handling 1-Bromo-3-methyl-2-butanone
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PPE Category Specification Rationale

Eye Protection

Tightly fitting chemical splash

goggles with side-shields

conforming to EN 166 (EU) or

NIOSH (US) approved

standards. A face shield is

recommended when handling

larger quantities.

Protects eyes from splashes

and vapors, which can cause

severe irritation and damage.

Hand Protection

Nitrile or Neoprene gloves. It is

crucial to double-glove.

Regularly inspect gloves for

signs of degradation or

permeation.

Provides a barrier against skin

contact, which can cause

irritation and burns.

Breakthrough times for specific

gloves should be consulted,

and gloves should be changed

frequently.

Skin and Body Protection

A flame-retardant lab coat,

worn over personal clothing.

Chemical-resistant apron and

sleeves should be used when

there is a risk of splashing.

Closed-toe shoes are

mandatory.

Protects skin from accidental

splashes and contact.

Respiratory Protection

A NIOSH-approved air-

purifying respirator with

organic vapor cartridges is

required if working outside of a

certified chemical fume hood

or if ventilation is inadequate.

Protects against the inhalation

of harmful vapors that can

cause respiratory tract

irritation.

Experimental Protocols: Safe Handling and Disposal
Detailed Methodology for Handling 1-Bromo-3-methyl-2-butanone:

Preparation:
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Before handling, ensure that a safety shower and eyewash station are readily accessible.

Work exclusively within a certified chemical fume hood to minimize inhalation exposure.

Assemble all necessary equipment and reagents before introducing 1-Bromo-3-methyl-2-
butanone to the experimental setup.

Ensure all glassware is free of cracks and contaminants.

Handling:

Wear all prescribed PPE as detailed in the table above.

Ground and bond all containers and receiving equipment to prevent static discharge, as

the compound is a flammable liquid.[1]

Use only non-sparking tools.[1]

Avoid breathing vapors, mist, or gas.[2]

Prevent contact with skin and eyes.[3]

Do not eat, drink, or smoke in the laboratory area.[2][3]

Keep the container tightly closed when not in use.

Storage:

Store in a cool, dry, and well-ventilated area away from heat, sparks, and open flames.[3]

Keep the container tightly sealed.[3]

Store away from incompatible materials such as strong oxidizing agents, strong bases,

and strong reducing agents.[1]

The storage area should be clearly labeled with the chemical name and associated

hazards.

Disposal Plan:
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1-Bromo-3-methyl-2-butanone is a halogenated organic compound and must be disposed of

as hazardous waste.

Waste Collection:

Collect waste 1-Bromo-3-methyl-2-butanone and any materials contaminated with it

(e.g., paper towels, gloves) in a designated, properly labeled, and sealed container for

halogenated organic waste.

Do not mix with non-halogenated waste.

Disposal Procedure:

Consult your institution's Environmental Health and Safety (EHS) office for specific

disposal procedures.

Treatment and disposal should be carried out by a licensed waste disposal company.

Potential disposal methods include incineration in a licensed facility.[3]

Empty containers should be decontaminated with a 5% aqueous sodium hydroxide or

soda ash solution, followed by water, before disposal.[3]

Mandatory Visualizations
Diagram: Standard Operating Procedure for Handling 1-Bromo-3-methyl-2-butanone
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Caption: Workflow for the safe handling of 1-Bromo-3-methyl-2-butanone.

Diagram: Emergency Response for Accidental Exposure
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Caption: Immediate first aid procedures for exposure to 1-Bromo-3-methyl-2-butanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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